Cas no 1397243-40-1 (tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate
• CAS No: 1397243-40-1
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6057662
• PubChem ID: 91756853
• Update Time: 2025-06-15

tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (5-Acetyl-4-methyl-thiazol-2-yl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(5-acetyl-4-methyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate
• 1397243-40-1
• SCHEMBL24735699
• EN300-1877528

• Inchi： 1S/C11H16N2O3S/c1-6-8(7(2)14)17-9(12-6)13-10(15)16-11(3,4)5/h1-5H3,(H,12,13,15)
• InChI Key： GNMBRHLFQLYQLV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(C)=C(C(C)=O)S1

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• pka: 4.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate

tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate (CAS No. 1397243-40-1): An Overview of a Promising Thiazole Derivative

tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate (CAS No. 1397243-40-1) is a versatile thiazole derivative that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 5-acetyl-4-methyl-1,3-thiazole moiety. These structural elements contribute to its stability and reactivity, making it an attractive candidate for the development of novel therapeutic agents.

The thiazole ring is a well-known heterocyclic structure that is widely used in the design of bioactive molecules. It is known for its ability to enhance the pharmacological properties of compounds, such as improving solubility, metabolic stability, and binding affinity to target proteins. In the case of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate, the presence of the tert-butyl carbamate group further enhances its stability and reduces its susceptibility to hydrolysis, which is crucial for maintaining its efficacy in biological systems.

Recent studies have explored the potential of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate in various therapeutic areas. One notable application is in the field of antimicrobial agents. Thiazole derivatives have been shown to exhibit potent antibacterial and antifungal activities against a wide range of pathogens. The acetyl and methyl groups in this compound may contribute to its antimicrobial properties by interacting with specific targets in microbial cells, such as cell wall synthesis enzymes or DNA gyrase.

In addition to its antimicrobial potential, tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular disorders. Thiazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The specific structure of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate may enhance its ability to target these enzymes effectively.

Another area of interest for tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate is its potential as an antitumor agent. Cancer remains one of the leading causes of mortality worldwide, and the development of new anticancer drugs is an ongoing challenge. Thiazole derivatives have shown promise in this area due to their ability to induce apoptosis (programmed cell death) in cancer cells. The acetyl group in this compound may play a role in modulating signaling pathways that are critical for cancer cell survival and proliferation.

The synthesis of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate has been reported using various methods. One common approach involves the reaction of 2-aminothiazole with tert-butyl chloroformate followed by acetylation with acetic anhydride. This multi-step process allows for precise control over the formation of the desired product and can be optimized for large-scale production. The synthetic route also provides opportunities for structural modifications, which can be used to fine-tune the properties of the compound for specific applications.

In terms of pharmacokinetics, tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate has shown favorable properties that make it suitable for drug development. Its high lipophilicity facilitates absorption through biological membranes, while the tert-butyl carbamate group enhances its stability in physiological conditions. These characteristics are essential for ensuring that the compound reaches its intended target site and maintains its activity over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate in various therapeutic settings. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand the long-term safety profile and potential interactions with other medications.

In conclusion, tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)carbamate (CAS No. 1397243-40-1) represents a promising thiazole derivative with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, contributing to the advancement of healthcare and medicine.